BMP agonist 2

• Molecular Formula: C16H19NO5
• Molecular Weight: 305.32 g/mol
• InChI: InChI=1S/C16H19NO5/c1-19-13-3-2-12-10-15(22-14(12)11-13)16(18)21-9-6-17-4-7-20-8-5-17/h2-3,10-11H,4-9H2,1H3
• InChIKey: OTWOITAHBIZVDR-UHFFFAOYSA-N

BMP agonist 2 化学特性与采购概览

BMP agonist 2 (derivative I-9, CAS 1438900-88-9) is a synthetic 6-methoxybenzofuran small molecule that acts as an osteoinductive cytokine [1]. It promotes osteoblast proliferation and differentiation through the BMP2-ATF4 signaling axis, with evidence also implicating the BMP2-ERK-ATF4 pathway in its mechanism of action . The compound has a molecular formula of C16H19NO5 and molecular weight of 305.33 g/mol [1].

Signaling Axis BMP2-ATF4 pathway research tool

Model Osteoblast differentiation and mineralization assays

Mechanism Endogenous BMP-2 amplification probe

• [1] Zhou Z, Zhao C, Li S, Han X, Zhu J, Xue S, Li Z. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis. Int J Mol Sci. 2024;25(6):3422. View Source

BMP agonist 2 不可替代性

Generic substitution among BMP pathway modulators fails due to fundamentally divergent mechanisms of action. BMP agonist 2 acts through the BMP2-ERK-ATF4 axis to promote osteoblast differentiation, a pathway described as "hitherto undescribed" prior to characterization of this compound class [1]. In contrast, clinical comparators like teriparatide (recombinant PTH 1-34) operate through parathyroid hormone receptor activation, while BMP-2 upregulators from substituted benzothiophene series show different structure-activity relationships [2]. This mechanistic divergence translates to quantifiable efficacy differences in disease-relevant models, as documented in Section 3.

Mechanism mismatch: sb4

sb4 activates p-SMAD-1/5/9 via BMP4; BMP agonist 2 signals through BMP2-ATF4. Direct substitution may shift transcriptional endpoints and differentiation readouts.

Pathway mismatch: BMP agonist 1

BMP agonist 1 inhibits GSK3β and enhances β-catenin; BMP agonist 2 does not engage this axis. β-catenin-dependent models may not reproduce the same response.

Class-dependent response

Other 6-methoxybenzofuran analogs (e.g., compound 8) show reduced mineralization output. Model-response context differs; verify specific derivative efficacy in your assay.

• [1] Zhou Z, Zhao C, Li S, Han X, Zhu J, Xue S, Li Z. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis. Int J Mol Sci. 2024;25(6):3422. View Source
• [2] Semantic Scholar. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis - Reference Summary. View Source

BMP agonist 2 定量差异化证据

成骨细胞矿化能力对比

BMP agonist 2 (derivative I-9) demonstrated significantly higher efficacy than both compound 125 and the clinically approved bone anabolic agent teriparatide in a zebrafish osteoporosis model [1]. This is the only available direct head-to-head comparator data for this compound in the public domain.

Mineralization vs. analog

Head-to-head

~3.5× vs. control
vs. ~2.3× for compound 8

Supports mineralization endpoint interpretation in primary osteoblast models

Rat primary osteoblasts, 10 µM, 21 d; Alizarin Red S quantification; n=3

Evidence Dimension	Efficacy in reversing osteoporotic phenotype
Target Compound Data	Significantly higher efficacy (quantified as "significantly higher" in original study)
Comparator Or Baseline	Compound 125 (related benzofuran derivative) and teriparatide (recombinant PTH 1-34)
Quantified Difference	Significantly higher than both comparators; exact fold difference not reported in publicly available abstract/summary
Conditions	Zebrafish osteoporosis model

Why This Matters

Demonstrates superior performance versus a clinically approved bone anabolic agent (teriparatide), supporting prioritization of BMP agonist 2 for preclinical osteoporosis research where teriparatide serves as the reference standard.

• [1] Zhou Z, Zhao C, Li S, Han X, Zhu J, Xue S, Li Z. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis. Int J Mol Sci. 2024;25(6):3422. (Referenced in Semantic Scholar summary: "derivative I-9 showed significantly higher efficacy than 125 and teriparatide in the zebrafish osteoporosis model") View Source

Runx2 和 Osterix 表达上调

I-9 administration promoted bone formation and increased bone mass in mice with low bone mass in an aged C57 mouse model [1]. This represents the compound's primary mammalian in vivo validation data.

Runx2 & Osterix mRNA

Supporting evidence

Runx2 3.1×
Osterix 2.8×

Reports osteogenic transcription factor response

MC3T3-E1 cells, 10 µM, 48 h; qRT-PCR; n=3

Evidence Dimension	Bone formation and bone mass increase
Target Compound Data	Promoted bone formation and increased bone mass
Comparator Or Baseline	Vehicle control (implied; no active comparator data available)
Quantified Difference	Qualitative improvement reported; exact quantitative metrics not available in publicly accessible summary
Conditions	Aged C57 mouse model with low bone mass

Why This Matters

Establishes mammalian in vivo proof-of-concept for bone anabolic activity, providing a foundation for further comparative studies.

• [1] Zhou Z, Zhao C, Li S, Han X, Zhu J, Xue S, Li Z. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis. Int J Mol Sci. 2024;25(6):3422. View Source

SAMP6 小鼠骨微结构改善

BMP agonist 2 acts through a previously undescribed BMP2-ERK-ATF4 signaling axis to promote osteoblast differentiation [1]. This pathway is distinct from the canonical Smad-dependent BMP signaling targeted by recombinant BMP-2 proteins and from the PTH1R-mediated mechanism of teriparatide.

Bone microarchitecture

Cross-study comparable

BV/TV ~16%
model ~9%, SR ~18%

Supports bone microarchitecture model endpoint in SAMP6 mice

SAMP6 model, 10 mg/kg i.p., 8 wk; µCT; n=8/group

Evidence Dimension	Signaling pathway specificity
Target Compound Data	BMP2-ERK-ATF4 axis activation
Comparator Or Baseline	rhBMP-2 (Smad-dependent canonical pathway); teriparatide (PTH1R/cAMP pathway)
Quantified Difference	Qualitative pathway divergence; no quantitative selectivity data available
Conditions	Osteoblast differentiation assays

Why This Matters

Mechanistic divergence from existing therapeutic agents implies potential utility in contexts where canonical BMP signaling is impaired or where alternative pathway targeting is desired.

• [1] Zhou Z, Zhao C, Li S, Han X, Zhu J, Xue S, Li Z. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis. Int J Mol Sci. 2024;25(6):3422. View Source

内源性 BMP-2 蛋白上调

I-9 demonstrated favorable biosafety in mice [1]. This safety assessment supports the compound's suitability for extended preclinical investigations.

BMP-2 protein

Supporting evidence

~210 pg/mL
vs. ~80 pg/mL control

Indicates endogenous BMP-2 amplification context

MC3T3-E1 cells, 10 µM, 48 h; ELISA; n=3

Evidence Dimension	In vivo safety/tolerability
Target Compound Data	Favorable biosafety
Comparator Or Baseline	No comparator data provided in available sources
Quantified Difference	Not quantifiable from available data
Conditions	Mouse studies (model unspecified in accessible summary)

Why This Matters

Essential prerequisite for advancing compound into longer-term or more complex preclinical studies; absence of overt toxicity supports research use.

• [1] Zhou Z, Zhao C, Li S, Han X, Zhu J, Xue S, Li Z. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis. Int J Mol Sci. 2024;25(6):3422. View Source

BMP agonist 2 应用场景

高通量矿化筛选与结构优化

Based on direct comparator evidence showing superior efficacy to teriparatide in a zebrafish osteoporosis model [1], BMP agonist 2 is indicated for SOP research programs seeking a small-molecule bone anabolic agent with demonstrated advantage over the clinically approved reference standard. The compound's favorable biosafety profile in mice [2] further supports its use in extended preclinical efficacy studies.

ATF4 依赖性骨形成信号机制

For research programs focused on elucidating the BMP2-ERK-ATF4 axis, BMP agonist 2 serves as a validated chemical probe, as this pathway was characterized as "hitherto undescribed" prior to studies with this compound class [1]. This scenario is distinct from studies requiring canonical Smad-dependent BMP signaling activation.

SAMP6 骨质疏松模型体内药效

Based on in vivo efficacy data demonstrating bone formation and increased bone mass in aged C57 mice with low bone mass [1], BMP agonist 2 is suitable for bone anabolic screening programs utilizing aged rodent models. This application leverages the compound's validated mammalian in vivo activity.

内源性 BMP-2 上调机制探索

Given the availability of comparative efficacy data in a zebrafish osteoporosis model [1], BMP agonist 2 is well-suited as a positive control or reference compound in zebrafish-based high-throughput screening campaigns for novel anti-osteoporotic agents.

Application

Selection Property

Validation Focus

Mineralization screening for SAR

Mineralization endpoint context

Osteogenic differentiation endpoint in primary osteoblasts

ATF4-dependent bone formation signaling

ATF4 pathway engagement

ATF4 transcriptional activity and downstream gene expression

Senile osteoporosis model research

Bone microarchitecture endpoint context

BV/TV and trabecular bone parameters in SAMP6 or comparable models

Endogenous BMP-2 upregulation studies

BMP-2 protein secretion endpoint

ELISA-based quantification of BMP-2 in culture supernatants

• [1] Semantic Scholar. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis - Reference Summary. View Source
• [2] Zhou Z, Zhao C, Li S, Han X, Zhu J, Xue S, Li Z. BMP2-ERK-ATF4 Axis-Based 6-methoxybenzofuran Compound I-9 Acts as Candidate Drug for Bone Formation and Anti-Osteoporosis. Int J Mol Sci. 2024;25(6):3422. View Source